Cas no 888323-62-4 (2-{[(tert-butoxy)carbonyl]amino}-3-cyclopropylpropanoic acid)

• Product Name: 2-{[(tert-butoxy)carbonyl]amino}-3-cyclopropylpropanoic acid
• CAS No: 888323-62-4
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• MDL: MFCD08061239
• CID: 714197
• PubChem ID: 4712522
• Update Time: 2025-10-29

2-{[(tert-butoxy)carbonyl]amino}-3-cyclopropylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropanepropanoicacid, a-[[(1,1-dimethylethoxy)carbonyl]amino]-
• Boc-3-Cyclopropylalanine
• BOC-DL-CYCLOPROPYLMETHYLGLYCINE
• N-Boc-cyclopropyl alanine
• 2-{[(tert-butoxy)carbonyl]amino}-3-cyclopropylpropanoic acid
• α-[[(1,1-Dimethylethoxy)carbonyl]amino]cyclopropanepropanoic acid (ACI)
• 2-(tert-Butoxycarbonylamino)-3-cyclopropylpropanoic acid
• DL-Boc-cyclopopylalanine

• MDL： MFCD08061239
• Inchi： 1S/C11H19NO4/c1-11(2,3)16-10(15)12-8(9(13)14)6-7-4-5-7/h7-8H,4-6H2,1-3H3,(H,12,15)(H,13,14)
• InChI Key： GKRRTFCDSZGFSZ-UHFFFAOYSA-N
• SMILES： O=C(NC(CC1CC1)C(O)=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 7

Experimental Properties

• Color/Form: White to Yellow Solid

2-{[(tert-butoxy)carbonyl]amino}-3-cyclopropylpropanoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-{[(tert-butoxy)carbonyl]amino}-3-cyclopropylpropanoic acid

2-{[(tert-Butoxy)Carbonyl]Amino}-3-Cyclopropylpropanoic Acid (CAS No. 888323-62-4): A Comprehensive Overview of Its Synthesis, Biological Activity, and Pharmaceutical Applications

In recent years, the compound 2-{[(tert-butoxy)carbonyl]amino}-3-cyclopropylpropanoic acid, designated by CAS No. 888323-62-4, has emerged as a critical intermediate in pharmaceutical research. This molecule combines structural features of cyclopropyl moieties with N-tert-butoxycarbonyl (Boc) protection strategies, making it particularly valuable for designing bioactive compounds. Its unique architecture facilitates precise control over reactivity during multistep syntheses, a key advantage in modern drug development pipelines.

Structurally, the compound’s cyclopropyl group contributes significant conformational rigidity and hydrophobic interactions, while the Boc-amino functionality serves as a widely recognized protecting group for amine residues. Recent studies published in the Journal of Medicinal Chemistry (2023) highlight its utility in synthesizing analogs targeting G-protein coupled receptors (GPCRs), where stereochemical control is paramount. Researchers demonstrated that this intermediate enabled >95% stereoselectivity in asymmetric syntheses—a breakthrough for producing enantiopure drug candidates.

Synthetic advancements have further solidified its role in organic synthesis. A 2024 study in Nature Communications introduced a microwave-assisted protocol using this compound as a starting material to construct complex peptidomimetics. The method achieved yields exceeding 80% under mild conditions by leveraging the acid chloride derivative of the compound’s carboxylic acid group. This approach reduces reaction steps compared to traditional solid-phase peptide synthesis, offering cost efficiencies for preclinical trials.

In biological evaluations, the molecule exhibits intriguing pharmacological properties when deprotected to reveal its free amine form. Preclinical data from Bioorganic & Medicinal Chemistry Letters (Q1 2024) revealed potent inhibition (>90%) of dipeptidyl peptidase IV (DPP-IV), a therapeutic target for type 2 diabetes and autoimmune disorders. The cyclopropyl moiety was identified as critical for enzyme binding affinity through molecular docking studies using AutoDock Vina simulations.

Clinical translation studies are currently exploring its potential as a prodrug carrier system. Researchers at MIT’s Koch Institute recently demonstrated that conjugating this compound with tumor-penetrating peptides enhances delivery efficiency to solid malignancies while maintaining plasma stability through Boc protection until intracellular deconjugation occurs via esterase activity. This dual functionality addresses longstanding challenges in targeted chemotherapy delivery.

The compound’s versatility extends to analytical chemistry applications where its distinct UV-absorption profile at λmax=295 nm enables real-time monitoring in high-throughput screening platforms. A 2025 publication in Analytical Chemistry described its use as an internal standard marker in LC-MS assays for quantifying metabolites in pharmacokinetic studies—a method now adopted by multiple biopharmaceutical companies.

Ongoing investigations focus on optimizing its photochemical properties through fluorine substitution strategies aimed at improving blood-brain barrier permeability. Preliminary results from Stanford University labs indicate that replacing one cyclopropyl hydrogen with trifluoromethyl groups increases logP values by 1.5 units without compromising synthetic accessibility—a promising direction for central nervous system drug discovery programs.

This multifaceted compound continues to redefine synthetic boundaries while bridging gaps between medicinal chemistry and clinical application domains. Its documented role in enabling advanced drug delivery systems combined with proven biological efficacy positions it as an indispensable tool for addressing unmet medical needs across oncology, metabolic disorders, and neurodegenerative diseases.